Cas no 1051934-66-7 (2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid)

2-{(tert-Butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid is a versatile chiral building block used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protected amine group and a 2,3-dihydro-1H-indene moiety, which contribute to its utility in peptide coupling and asymmetric synthesis. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The indene-derived backbone provides rigidity and stereochemical control, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its well-defined chirality and compatibility with standard synthetic protocols.
2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid structure
1051934-66-7 structure
Product Name:2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid
CAS No:1051934-66-7
MF:
MW:
MDL:MFCD24476573
CID:4569937
PubChem ID:53400659
Update Time:2025-06-11

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2,3-dihydro-
    • 2-([(TERT-BUTOXY)CARBONYL]AMINO)-2-(2,3-DIHYDRO-1H-INDEN-1-YL)ACETIC ACID
    • 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid
    • MDL: MFCD24476573

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid Pricemore >>

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Additional information on 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic Acid (CAS No. 1051934-66-7)

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid, identified by its CAS number 1051934-66-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butoxy carbonyl group and an indene moiety provides the molecule with the potential for diverse interactions with biological targets. These structural features are crucial in determining its pharmacological profile and therapeutic potential.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The indene scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to engage with multiple biological targets. 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The tert-butoxy carbonyl group serves as an excellent protecting group, allowing for selective modifications without affecting other sensitive functionalities. This characteristic makes it particularly valuable in multi-step synthetic routes where precision and control are paramount.

The indene ring system in 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid has been shown to exhibit favorable interactions with enzymes and receptors involved in various metabolic pathways. Recent studies have highlighted the importance of indene derivatives in the treatment of conditions such as inflammation, pain, and neurodegenerative disorders. The compound's ability to engage with these targets suggests a broad spectrum of potential therapeutic applications.

From a synthetic chemistry perspective, the preparation of 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid presents an intriguing challenge. The synthesis involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable approaches to producing this compound.

The pharmaceutical industry has taken notice of the potential of molecules like 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid. Several companies are investing in research to explore its pharmacological properties further. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. These efforts are part of a broader trend toward developing targeted therapies that address specific biological mechanisms.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid (CAS No. 1051934-66-7) is a compound of significant interest in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new treatments. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.

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